Cas no 2034504-15-7 (N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide)

• Product Name: N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide
• CAS No: 2034504-15-7
• MF: C₁₇H₁₃N₅O₂S
• MW: 351.382421255112
• CID: 5352882
• Update Time: 2025-05-19

N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)quinoxaline-2-carboxamide
• N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]quinoxaline-2-carboxamide
• N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide

• Inchi： 1S/C17H13N5O2S/c23-16(14-9-19-11-3-1-2-4-12(11)21-14)18-6-7-22-10-20-13-5-8-25-15(13)17(22)24/h1-5,8-10H,6-7H2,(H,18,23)
• InChI Key： OVVOEQQFUHPCLH-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C=N2)CCNC(C1C=NC2C=CC=CC=2N=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 557
• XLogP3: 1.5
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide

Introduction to N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide and Its Applications in Modern Medicinal Chemistry

N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS number 2034504-15-7, represents a convergence of heterocyclic chemistry and pharmaceutical innovation, offering promising prospects for the development of novel therapeutic agents.

The chemical formula of this compound underscores its intricate design, featuring a thienopyrimidine core linked to a quinoxaline moiety through an ethyl chain. This structural configuration is not arbitrary but rather the result of meticulous molecular engineering aimed at optimizing pharmacological properties. The thienopyrimidine ring is particularly noteworthy, as it is a well-documented scaffold in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds, and N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide exemplifies this trend. The combination of the thienopyrimidine and quinoxaline units provides a unique platform for designing molecules with dual or even multiple mechanisms of action. Such compounds are particularly valuable in addressing complex diseases that require a multifaceted therapeutic approach.

In the realm of bioorganic chemistry, the synthesis of this compound represents a significant achievement. The introduction of the quinoxaline-2-carboxamide functional group enhances the molecule's solubility and bioavailability, critical factors for its potential use in clinical settings. Additionally, the presence of the thienopyrimidine moiety suggests potential interactions with enzymes and receptors involved in various metabolic pathways.

The pharmacological profile of N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide is still under extensive investigation, but preliminary studies suggest that it may exhibit inhibitory activity against several key targets. For instance, its structure suggests potential binding to enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The precise mechanism of action will require further elucidation through experimental studies.

One of the most exciting aspects of this compound is its potential in targeted therapy. By carefully modulating its chemical structure, researchers can fine-tune its interactions with specific biological pathways. This level of precision is essential for developing therapies that minimize side effects while maximizing therapeutic efficacy. The synthetic accessibility of this compound also makes it an attractive candidate for further exploration.

The development of new drugs often involves a long and rigorous process, from initial discovery to clinical trials. However, compounds like N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide offer hope by providing novel starting points for drug design. The integration of computational methods and high-throughput screening techniques has accelerated the discovery process significantly, allowing researchers to rapidly assess the potential of new compounds.

Moreover, the study of this compound contributes to our understanding of structure-function relationships in medicinal chemistry. By analyzing how changes in its molecular structure affect its biological activity, scientists can gain valuable insights into drug design principles. These insights are not only relevant for this specific compound but also for the broader field of drug discovery.

The future directions for research on N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide are multifaceted. Further synthetic modifications can be explored to enhance its pharmacological properties or to develop analogs with improved characteristics. Additionally, preclinical studies are needed to evaluate its safety and efficacy in animal models before human trials can be considered.

In conclusion, N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)quinoxaline-2-carboxamide is a remarkable example of how interdisciplinary approaches in chemistry and biology can lead to innovative therapeutic solutions. Its complex structure and promising pharmacological profile make it a compelling candidate for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.